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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium tetrabromide (TiBra) is a highly reactive, hygroscopic, and corrosive solid that serves
as a versatile Lewis acid catalyst in various organic syntheses. Its utility in research and
development is significant; however, its hazardous properties necessitate strict adherence to
safety protocols to prevent injury and property damage. These application notes provide
detailed procedures and safety information for handling, storing, and disposing of titanium
tetrabromide in a laboratory setting.

Hazard Identification and Quantitative Data

Titanium tetrabromide poses several significant hazards. It reacts violently with water, releasing
corrosive hydrogen bromide gas.[1][2] It is corrosive and can cause severe skin burns and
serious eye damage.[3] Inhalation may lead to respiratory irritation and corrosive injuries to the
upper respiratory tract and lungs.
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Property Data Source(s)

Chemical Formula TiBra [1]

Molar Mass 367.48 g/mol [1]
Amber-yellow or orange, highly

Appearance ] ] [4]
hygroscopic solid

Melting Point 39 °C (102 °F) [1]

Boiling Point 230 °C (446 °F) [1]

N Decomposes in water. Soluble
Solubility [1]

in chlorocarbons and benzene.

H314: Causes severe skin
GHS Hazard Statements [11[3]
burns and eye damage

P260, P280,
P301+P330+P331,

P303+P361+P353, [113]
P304+P340,

P305+P351+P338, P310

GHS Precautionary Codes

o Water, moisture, strong
Incompatibilities o
oxidizing agents, strong bases.

. Hydrogen bromide, metal
Decomposition Products ) [5]
oxides.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls

o Fume Hood: All manipulations of titanium tetrabromide must be performed in a certified
chemical fume hood to control exposure to dust and corrosive vapors.

» Glove Box: For procedures requiring an inert atmosphere to prevent reaction with moisture,
a glove box is essential.[6]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
http://www.sciencemadness.org/talk/viewthread.php?tid=16630
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.fishersci.com/store/msds?partNumber=AC391240250&countryCode=US&language=en
https://en.wikipedia.org/wiki/Titanium_tetrabromide
https://www.fishersci.com/store/msds?partNumber=AC391240250&countryCode=US&language=en
https://datasheets.scbt.com/sc-237120.pdf
https://patents.google.com/patent/US5656338A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[7]

» Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,
nitrile gloves, inspected before use) are required.[7][8]

o Respiratory Protection: In situations where the fume hood is not sufficient to control
exposure, a NIOSH-approved respirator with appropriate cartridges for acid gases should be
used.[3]

Experimental Protocols
Weighing and Dispensing Titanium Tetrabromide

This protocol outlines the procedure for safely weighing solid titanium tetrabromide.
e Preparation:
o Ensure the chemical fume hood is clean and functioning correctly.

o Place a weighing balance inside the fume hood or have a dedicated balance for
hazardous materials.

o Prepare all necessary equipment: spatulas, weighing paper or a tared, dry glass container,
and a waste container for contaminated items.

o Don all required PPE.
e Procedure:
o Move the sealed container of titanium tetrabromide to the fume hood.

o Carefully open the container, minimizing the creation of dust.
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o Using a clean, dry spatula, transfer the desired amount of titanium tetrabromide to the
weighing paper or tared container.

o Once the desired amount is weighed, securely close the main container.

o Promptly use the weighed material in your experiment.

e Cleanup:

o Carefully clean the spatula and any contaminated surfaces with a dry cloth or paper towel,
which should then be disposed of as hazardous waste.

o Wipe down the balance and the fume hood sash.

Preparation of a Titanium Tetrabromide Solution

This protocol describes the safe preparation of a solution of titanium tetrabromide in a non-
agueous, compatible solvent.

e Preparation:

o This procedure should be performed in a glove box under an inert atmosphere (e.g., argon
or nitrogen) to prevent hydrolysis.

o Select a dry, appropriate solvent (e.g., dichloromethane, chloroform, or bromine for
specific applications).[4][9] Ensure the solvent is anhydrous.

o Have a clean, dry flask with a magnetic stir bar ready.
o Don all required PPE.
e Procedure:

o Weigh the required amount of titanium tetrabromide following the protocol in section 4.1
within the glove box.

o Add the anhydrous solvent to the flask.

o Slowly and carefully add the weighed titanium tetrabromide to the solvent while stirring.
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o Continue stirring until the solid is fully dissolved.

o Seal the flask containing the solution.

e Storage:

o Store the solution in a clearly labeled, sealed container in a cool, dry, and dark place,
away from incompatible materials.

Quenching and Disposal of Titanium Tetrabromide
Waste

This protocol details the safe quenching of residual titanium tetrabromide and its disposal.

e Preparation:

o

All quenching procedures must be performed in a chemical fume hood.

o

Prepare a quenching solution of isopropanol or ethanol.[10]

[¢]

Have a container of ice and a larger container for an ice bath ready.

[¢]

Don all required PPE.

e Quenching Procedure:

o

Cool the vessel containing the titanium tetrabromide residue in an ice bath.

o Slowly and carefully add the quenching solvent (isopropanol or ethanol) dropwise to the
residue. Be prepared for a vigorous reaction and the evolution of gas.[10]

o Continue adding the quenching solvent until the reaction subsides.

o Once the reaction has ceased, slowly add water dropwise to quench any remaining
reactive material.

o Neutralize the resulting solution with a weak base, such as sodium bicarbonate, if
necessary.
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Disposal:
o The neutralized waste should be collected in a designated hazardous waste container.
o Label the waste container clearly with its contents.

o Dispose of the waste through your institution's hazardous waste management program.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Spill: Evacuate the area. For a small spill, use a dry, non-reactive absorbent material (such
as sand or vermiculite) to contain the spill.[5] Do not use water.[5] For a large spill, contact
your institution's emergency response team.

Visual Workflow and Logic Diagrams
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Safe Handling Workflow for Titanium Tetrabromide
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Caption: A logical workflow for the safe handling of titanium tetrabromide from preparation to
disposal.

Quenching Protocol for Titanium Tetrabromide Waste

Start: Residual TiBr4 in Reaction Vessel

Cool vessel in an ice bath

:

Slowly add isopropanol or ethanol dropwise

Does the reaction continue?

Slowly add water dropwise

l

Neutralize with weak base (e.g., NaHCO3)

Collect in hazardous waste container
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Caption: A step-by-step protocol for safely quenching titanium tetrabromide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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